6-Amino-5-nitrosopyrimidine acetate

• Molecular Formula: C6H8N4O3
• Molecular Weight: 184.15 g/mol
• IUPAC Name: acetic acid;5-nitrosopyrimidin-4-amine
• InChI: InChI=1S/C4H4N4O.C2H4O2/c5-4-3(8-9)1-6-2-7-4;1-2(3)4/h1-2H,(H2,5,6,7);1H3,(H,3,4)
• InChI Key: PQSOTGRVAAKTRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C1=C(C(=NC=N1)N)N=O

Description

6-Amino-5-nitrosopyrimidine acetate is a pyrimidine derivative characterized by an amino group at the 6-position, a nitroso (-NO) group at the 5-position, and an acetate moiety. Pyrimidine derivatives are pivotal in medicinal chemistry due to their structural versatility and biological relevance, including roles as antiviral, anticancer, and antibacterial agents . The acetate ester likely enhances solubility, facilitating its application in pharmaceutical formulations or synthetic intermediates.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 6-amino-5-nitrosopyrimidine acetate with structurally or functionally related pyrimidine derivatives, emphasizing substituent effects, applications, and safety considerations.

Compound Name	CAS Number	Key Substituents	Pharmacological Activity	Applications/Safety
6-Amino-5-nitrosopyrimidine acetate	Not available*	6-NH₂, 5-NO, acetate	Hypothesized: Antitumor, antimicrobial (inferred from analogs)	Potential drug precursor; nitroso group may pose mutagenic risks .
5-Nitrosopyrimidine-2,4,6-triamine	1006-23-1	2,4,6-NH₂, 5-NO	Not specified (listed as impurity)	Regulatory concern due to nitroso-related carcinogenicity; used in impurity testing .
Ethyl 2-(2-amino-6-oxo-1,6-dihydropyrimidin-5-yl)acetate	1928823-70-4	2-NH₂, 6-oxo, ethyl acetate	Synthetic intermediate	Research use in organic synthesis; no explicit safety hazards reported .
AHDMAPPC†	Not available	2-NH₂, 6-OH, 4-(4-N,N-dimethylaminophenyl)	Anticancer, antifungal	Experimental drug candidate; hydroxy and aryl groups enhance target affinity .
6-Amino-5-nitropyridin-2-one	211555-30-5	6-NH₂, 5-NO₂ (pyridinone core)	Not specified	Laboratory chemical; safety data emphasize handling precautions for nitro compounds .

†2-Amino-6-hydroxy-4-(4-N,N-dimethylaminophenyl)-pyrimidine-5-carbonitrile.

Key Observations:

Nitroso vs. Nitroso compounds are often associated with carcinogenicity, necessitating stringent handling protocols . Nitro groups are more stable but may require metabolic activation (e.g., reduction to nitroso intermediates) for biological activity .

Acetate Functionality: The acetate ester in 6-amino-5-nitrosopyrimidine acetate improves solubility compared to non-esterified analogs (e.g., 5-nitrosopyrimidine-2,4,6-triamine). Similar esters, like ethyl 2-(2-amino-6-oxo...) acetate, are employed as synthetic intermediates to enhance reactivity in coupling reactions .

Biological Activity: Aminopyrimidines with electron-withdrawing groups (e.g., nitro, nitroso) exhibit enhanced interactions with enzymes like kinases or DNA, leading to antitumor effects. For example, AHDMAPPC’s dimethylaminophenyl substituent contributes to its anticancer activity via π-π stacking interactions . The absence of a hydroxyl or aryl group in 6-amino-5-nitrosopyrimidine acetate may limit its target affinity compared to AHDMAPPC but could reduce toxicity.

Regulatory and Safety Considerations: Nitrosopyrimidines are closely monitored in pharmaceuticals due to genotoxic impurity guidelines. For instance, 5-nitrosopyrimidine-2,4,6-triamine is regulated at ppm levels in drug formulations . Safety data for 6-amino-5-nitropyridin-2-one advise using personal protective equipment, highlighting risks common to nitro/nitroso compounds (e.g., respiratory irritation) .